2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 2-[4-(1-cyclopropylethylamino)phenyl]ethanol
• InChI: InChI=1S/C13H19NO/c1-10(12-4-5-12)14-13-6-2-11(3-7-13)8-9-15/h2-3,6-7,10,12,14-15H,4-5,8-9H2,1H3
• InChI Key: LKUYLQFLVHXXCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NC2=CC=C(C=C2)CCO

Description

2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol is a synthetic organic compound featuring a phenyl ring substituted with a 1-cyclopropylethylamino group and an ethanol moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol typically involves the reaction of 4-aminophenylethanol with 1-cyclopropylethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified using industrial-scale chromatography or distillation techniques.

Chemical Reactions Analysis

Types of Reactions

2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine or alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amines or ethers.

Scientific Research Applications

2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol is an organic compound featuring a cyclopropylethylamino group attached to a phenyl ethanol backbone, represented by the molecular formula C13H19NO. It has a molecular weight of approximately 205.30 g/mol. The presence of both an amine and a hydroxyl group in its structure allows for a range of chemical reactivity and biological interactions.

Scientific Research Applications

• Medicinal Chemistry This compound is of interest in medicinal chemistry because of its potential therapeutic applications. Its structural features suggest potential effects on neurotransmitter systems, making it a candidate for further investigation in pharmacological studies.
• Enzyme Activity and Receptor Interactions Research indicates that 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol may exhibit significant biological activity, particularly in the modulation of enzyme activity and receptor interactions. Studies on the interactions of 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol with specific molecular targets are crucial for understanding its biological effects. The compound may bind to various receptors or enzymes, modulating their activity and leading to diverse physiological responses. Further research is required to map out these interactions comprehensively.
• Synthesis The synthesis of 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol typically involves the reaction between 4-aminophenylethanol and 1-cyclopropylethylamine. This reaction is usually performed in a solvent such as ethanol or methanol, often requiring a catalyst to enhance the reaction rate. Purification methods such as recrystallization or chromatography are employed to isolate the final product. In industrial settings, automated reactors and continuous flow processes may be utilized to optimize production efficiency.
• Poly(amide-ester) Preparation 2-(4-Aminophenyl)ethanol is used as a nonsymmetric monomer in the preparation of ordered [head-to-head (H-H) or tail-to-tail (T-T)] poly(amide-ester) .
• Synthesis of 4-aminostyrene 2-(4-Aminophenyl)ethanol is used in the synthesis of 4-aminostyrene .
• Functionalization of Graphene Nanoplatelets 2-(4-Aminophenyl)ethanol is used in functionalization of graphene nanoplatelets .

Several compounds share structural similarities with 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol:

Compound Name	Structural Features
2-{4-[(1-Cyclopropylmethyl)amino]phenyl}ethan-1-ol	Similar amine and phenolic structure
2-{4-[(1-Cyclopropylethyl)amino]phenyl}propan-1-ol	Propanol backbone instead of ethanol
2-{4-[(1-Cyclopropylethyl)amino]phenyl}butan-1-ol	Butanol backbone instead of ethanol

Mechanism of Action

The mechanism of action of 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-((1-(2-Fluoro-4-((4-(1-Isopropyl-1H-pyrazol-4-yl)-5-methylpyrimidin-2-yl)amino)phenyl)piperidin-4-yl)(methyl)amino)ethan-1-ol (FM)

• Structure: Features a piperidine ring, pyrimidine-pyrazole substituent, and ethanolamine backbone.
• Synthesis : Synthesized in-house for preclinical studies as a JAK2/FLT3 inhibitor .
• Key Differences: Increased molecular complexity due to the pyrimidine-pyrazole and piperidine groups. The fluorine atom and heteroaromatic system likely enhance target binding affinity but may reduce solubility compared to the cyclopropylethylamino derivative.

1-(4-Aminophenyl)-2-Morpholinoethan-1-one

• Structure: Contains a morpholine ring and ketone group instead of ethanol and cyclopropylethylamino moieties.
• Synthesis : Prepared via nucleophilic substitution between 2-bromo-1-(4-nitrophenyl)ethan-1-one and morpholine, followed by nitro group reduction .
• The ketone moiety may reduce metabolic stability compared to the ethanol group in the target compound.
• Applications : Serves as a synthon for complex molecules, highlighting its utility in multistep organic synthesis .

2-[Ethyl({4-[(1E)-2-(4-Nitrophenyl)diazen-1-yl]phenyl})amino]ethan-1-ol (DR1)

• Structure : Incorporates a diazenyl linker and nitro group.
• Synthesis : Synthesized via diazonium salt formation from 4-nitroaniline, followed by coupling reactions .
• Key Differences :
  • The diazenyl group confers chromophoric properties, making DR1 suitable for optical applications.
  • The nitro substituent may increase reactivity (e.g., redox activity) but could pose toxicity concerns in biological systems.
• Applications: Potential use in dyes or materials science due to its conjugated π-system .

Comparative Data Table

Property/Feature	2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol	FM	1-(4-Aminophenyl)-2-Morpholinoethan-1-one	DR1
Molecular Weight	~249 g/mol (estimated)	~551 g/mol	~220 g/mol	~369 g/mol
Key Functional Groups	Cyclopropylethylamino, ethanol	Pyrimidine-pyrazole, piperidine	Morpholine, ketone	Diazenyl, nitro, ethanol
Synthetic Complexity	Moderate (assumed)	High	Low	Moderate
Potential Applications	Kinase inhibition (hypothetical)	JAK2/FLT3 inhibition	Synthetic intermediate	Optical materials

Discussion of Structural and Functional Implications

• Steric Effects : The cyclopropane ring in the target compound may confer rigidity and metabolic resistance compared to FM’s flexible piperidine or DR1’s planar diazenyl group .
• Solubility: The ethanol moiety in the target compound and DR1 could enhance hydrophilicity relative to FM’s lipophilic pyrimidine-pyrazole system .
• Bioactivity : While FM exhibits confirmed kinase inhibition, the target compound’s smaller size and simpler structure may favor broader substrate compatibility or improved pharmacokinetics .

Biological Activity

2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol, also known as a cyclopropylethylamine derivative, is an organic compound with significant potential in medicinal chemistry. Its unique structure, characterized by a cyclopropylethylamino group attached to a phenyl ethanol backbone, allows for diverse biological interactions that warrant detailed exploration.

• Molecular Formula : C₁₃H₁₉NO
• Molecular Weight : 205.30 g/mol
• IUPAC Name : 2-{4-[(1-cyclopropylethyl)amino]phenyl}ethanol
• Structural Features : The compound contains both an amine and a hydroxyl group, which contribute to its reactivity and biological activity.

Synthesis

The synthesis typically involves the reaction of 4-aminophenylethanol with 1-cyclopropylethylamine under controlled conditions, often using solvents like ethanol or methanol. Catalysts may be employed to enhance reaction rates, followed by purification methods such as recrystallization or chromatography to isolate the final product.

The biological activity of 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. This interaction can modulate their activity, leading to various physiological responses. The compound's structural features suggest potential effects on neurotransmitter systems, making it a candidate for pharmacological studies aimed at understanding its therapeutic potential.

Pharmacological Studies

Research has indicated that this compound may exhibit significant activity in several areas:

• Neurotransmitter Modulation : Potential interactions with neurotransmitter systems suggest implications for treating neurological disorders.
• Enzyme Interaction : The compound may influence enzyme activities, which could be beneficial in various therapeutic contexts.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds reveals unique aspects of 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol:

Compound Name	Structural Features	Potential Activity
2-{4-[(1-Cyclopropylmethyl)amino]phenyl}ethan-1-ol	Similar amine and phenolic structure	Antimicrobial
2-{4-[(1-Cyclopropylethyl)amino]phenyl}propan-1-ol	Propanol backbone instead of ethanol	Unknown
2-{4-[(1-Cyclopropylethyl)amino]phenyl}butan-1-ol	Butanol backbone instead of ethanol	Unknown

The distinct combination of the cyclopropylethylamino group and the phenylethanol backbone in this compound contributes to its unique chemical reactivity and biological properties.

Case Studies and Research Findings

Several studies have highlighted the biological significance of similar compounds:

• Dopamine Receptor Interaction : Research on derivatives related to this compound indicates potential agonist properties for dopamine receptors, suggesting applicability in treating disorders like Parkinson's disease .
• Antimicrobial Activity : Some structural analogs have shown notable antimicrobial effects, indicating that modifications in the cyclopropylethylamine structure could yield compounds with enhanced biological activities .
• Antitumor Properties : Investigations into related compounds have demonstrated antitumor activities through inhibition of specific kinases involved in cancer progression, suggesting that further exploration of 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol could reveal similar properties .